![molecular formula C15H33O3Si B097740 Silane, tris(pentyloxy)- CAS No. 17907-97-0](/img/structure/B97740.png)
Silane, tris(pentyloxy)-
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Overview
Description
Silane, tris(pentyloxy)-, also known as TPO silane, is an organosilicon compound that has gained significant attention in the scientific community due to its unique chemical properties. TPO silane is a colorless and odorless liquid that is soluble in organic solvents. It is commonly used as a coupling agent in the synthesis of various materials, including polymers, composites, and coatings.
Mechanism of Action
The mechanism of action of Silane, tris(pentyloxy)- silane is based on its ability to form covalent bonds with both organic and inorganic materials. The Silane, tris(pentyloxy)- group on the silane molecule reacts with the hydroxyl groups on the surface of the material, forming a strong bond. This results in improved adhesion and compatibility between the materials, leading to enhanced mechanical and chemical properties.
Biochemical and Physiological Effects:
Silane, tris(pentyloxy)- silane has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, studies have shown that exposure to high concentrations of Silane, tris(pentyloxy)- silane can cause skin and eye irritation. Therefore, appropriate safety measures must be taken when handling Silane, tris(pentyloxy)- silane.
Advantages and Limitations for Lab Experiments
Silane, tris(pentyloxy)- silane has several advantages for use in laboratory experiments. It is easy to handle, has excellent thermal stability, and is compatible with a wide range of materials. Additionally, Silane, tris(pentyloxy)- silane can improve the mechanical and chemical properties of materials, making it a valuable tool in the development of advanced materials.
However, there are also limitations to the use of Silane, tris(pentyloxy)- silane in laboratory experiments. One of the main limitations is its cost, as Silane, tris(pentyloxy)- silane is relatively expensive compared to other coupling agents. Additionally, the use of Silane, tris(pentyloxy)- silane can lead to a decrease in the transparency of materials, making it unsuitable for certain applications.
Future Directions
There are several future directions for the use of Silane, tris(pentyloxy)- silane in scientific research. One potential direction is the development of novel drug delivery systems using Silane, tris(pentyloxy)- silane as a coupling agent. Another potential direction is the use of Silane, tris(pentyloxy)- silane in the synthesis of advanced materials, including nanocomposites and coatings. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of Silane, tris(pentyloxy)- silane, which could lead to the development of safer and more effective coupling agents.
Conclusion:
In conclusion, Silane, tris(pentyloxy)- silane is a valuable tool in scientific research due to its unique chemical properties. It has been extensively studied for its use as a coupling agent in the synthesis of various materials, including polymers, composites, and coatings. Silane, tris(pentyloxy)- silane has also been used in the development of novel drug delivery systems. While Silane, tris(pentyloxy)- silane has several advantages for use in laboratory experiments, there are also limitations to its use. However, there are several future directions for the use of Silane, tris(pentyloxy)- silane in scientific research, including the development of advanced materials and drug delivery systems.
Synthesis Methods
Silane, tris(pentyloxy)- silane can be synthesized through a variety of methods, including the reaction of pentanol with silicon tetrachloride or tetraethoxysilane. The most common method of synthesis is the reaction of pentanol with trichlorosilane in the presence of a catalyst. The resulting product is purified through distillation, and the Silane, tris(pentyloxy)- silane is obtained in high purity.
Scientific Research Applications
Silane, tris(pentyloxy)- silane has been extensively studied for its use as a coupling agent in the synthesis of various materials. It has been used in the preparation of composite materials, polymer coatings, and adhesives. Silane, tris(pentyloxy)- silane has also been used as a surface modifier for nanoparticles, improving their dispersion and stability in solution. Additionally, Silane, tris(pentyloxy)- silane has been used in the development of novel drug delivery systems, including nanoparticles and hydrogels.
properties
CAS RN |
17907-97-0 |
---|---|
Molecular Formula |
C15H33O3Si |
Molecular Weight |
289.51 g/mol |
InChI |
InChI=1S/C15H33O3Si/c1-4-7-10-13-16-19(17-14-11-8-5-2)18-15-12-9-6-3/h4-15H2,1-3H3 |
InChI Key |
SFMFSJQRKXEGAM-UHFFFAOYSA-N |
SMILES |
CCCCCO[Si](OCCCCC)OCCCCC |
Canonical SMILES |
CCCCCO[Si](OCCCCC)OCCCCC |
Other CAS RN |
17907-97-0 |
Origin of Product |
United States |
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